Cas no 2680698-89-7 (tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate)

• Product Name: tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate
• CAS No: 2680698-89-7
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5632388
• PubChem ID: 165925273
• Update Time: 2025-11-06

tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287717
• tert-butyl N-[1-(3-cyanophenyl)-3-methylbutyl]carbamate
• 2680698-89-7
• tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate

• Inchi： 1S/C17H24N2O2/c1-12(2)9-15(19-16(20)21-17(3,4)5)14-8-6-7-13(10-14)11-18/h6-8,10,12,15H,9H2,1-5H3,(H,19,20)
• InChI Key： JRRSAXSTMRXBQS-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=C(C#N)C=1)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate

tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate (CAS No. 2680698-89-7): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate (CAS No. 2680698-89-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely used in various pharmaceutical applications, including the development of novel drugs for the treatment of neurological disorders, cancer, and other diseases.

The structure of tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring containing a cyano group. The presence of the cyano group imparts significant electronic and steric effects, making this compound an interesting candidate for various chemical and biological studies. The tert-butyl group provides additional stability and solubility properties, which are crucial for its potential use in drug development.

In terms of synthesis, tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate can be prepared through a multi-step process involving the reaction of 3-cyanophenylacetonitrile with tert-butyl isocyanate in the presence of a suitable catalyst. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration in modern pharmaceutical research.

The biological activity of tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate has been the subject of several studies. Preliminary research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. Additionally, studies have demonstrated its potential as an antiproliferative agent against certain cancer cell lines, suggesting its utility in cancer therapy.

Beyond its direct biological effects, tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate has also been explored as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The tert-butyl carbamate moiety can be cleaved by esterases in vivo, releasing the active metabolite with enhanced pharmacological properties. This approach can improve the bioavailability and reduce the side effects associated with traditional drugs.

In clinical trials, early-stage studies have shown promising results for tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate. Phase I trials have demonstrated its safety and tolerability at various dose levels, with no significant adverse effects reported. Further clinical evaluation is ongoing to assess its efficacy in treating specific diseases such as Alzheimer's and cancer. These trials are crucial for determining the optimal dosing regimens and identifying any potential interactions with other medications.

The pharmacokinetic properties of tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful application as a therapeutic agent. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures prolonged therapeutic effects.

In conclusion, tert-butyl N-1-(3-cyanophenyl)-3-methylbutylcarbamate (CAS No. 2680698-89-7) is a promising compound with a unique structure and diverse biological activities. Its potential applications in medicinal chemistry, particularly in the treatment of neurological disorders and cancer, make it an exciting area of research. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in novel drug formulations.